N-{[(2-methyl-5-quinolinyl)amino]carbonothioyl}benzamide

• IUPAC Name: N-[(2-methylquinolin-5-yl)carbamothioyl]benzamide
• InChI: InChI=1S/C18H15N3OS/c1-12-10-11-14-15(19-12)8-5-9-16(14)20-18(23)21-17(22)13-6-3-2-4-7-13/h2-11H,1H3,(H2,20,21,22,23)
• InChI Key: YTOSMBGGTFNHPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1)C(=CC=C2)NC(=S)NC(=O)C3=CC=CC=C3
• Molecular Formula: C18H15N3OS
• Molecular Weight: 321.4 g/mol
• Solubility: 11.3 [ug/mL] (The mean of the results at pH 7.4)

Description

N-{[(2-methyl-5-quinolinyl)amino]carbonothioyl}benzamide, commonly known as QNZ, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. QNZ is a small molecule inhibitor that targets the NF-κB signaling pathway, which plays a crucial role in regulating immune and inflammatory responses.

Mechanism of Action

QNZ inhibits the activation of NF-κB by preventing the degradation of its inhibitor, IκBα. NF-κB is normally sequestered in the cytoplasm by IκBα, which masks the nuclear localization signal of NF-κB. Upon activation, IκBα is phosphorylated and degraded, allowing NF-κB to translocate to the nucleus and activate gene transcription. QNZ prevents the phosphorylation of IκBα by inhibiting the activity of the upstream kinase, IKKβ.
Biochemical and Physiological Effects:
QNZ has been shown to have various biochemical and physiological effects, including inhibition of cell proliferation, induction of apoptosis, and inhibition of angiogenesis. QNZ has also been shown to modulate the expression of various genes involved in inflammation, cell survival, and proliferation. QNZ has been shown to have low toxicity in vitro and in vivo, making it a promising therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of QNZ is its specificity for the NF-κB signaling pathway, which makes it a useful tool for studying the role of NF-κB in various biological processes. QNZ has also been shown to have low toxicity in vitro and in vivo, making it a safe and effective tool for studying the effects of NF-κB inhibition. However, one of the limitations of QNZ is its poor solubility in water, which can make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of QNZ. One area of interest is the development of more potent and selective QNZ analogs that can be used as therapeutic agents for various diseases. Another area of interest is the study of the effects of QNZ on other signaling pathways and its potential interactions with other drugs. Additionally, the use of QNZ as a tool for studying the role of NF-κB in various biological processes is an area of ongoing research.

Scientific Research Applications

QNZ has been extensively studied for its potential therapeutic applications in various diseases, including cancer, autoimmune disorders, and inflammatory diseases. Studies have shown that QNZ can inhibit the activation of NF-κB, which is involved in the regulation of various genes involved in inflammation, cell proliferation, and survival. QNZ has been shown to inhibit the growth of various cancer cells, including leukemia, lymphoma, and multiple myeloma. QNZ has also been shown to have anti-inflammatory effects in various animal models of inflammatory diseases, such as rheumatoid arthritis and colitis.